Cas no 923258-39-3 (2-4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine)

• Product Name: 2-4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
• CAS No: 923258-39-3
• MF: C₂₄H₃₆N₆O₄S
• MW: 504.645443916321
• CID: 6327694
• PubChem ID: 18566599
• Update Time: 2025-10-28

2-4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
• HMS3525I08
• 2-(4-((2,5-diethoxyphenyl)sulfonyl)piperazin-1-yl)-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
• AKOS021819792
• F2076-0514
• 2-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
• 2-[4-(2,5-diethoxyphenyl)sulfonylpiperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
• 923258-39-3

• Inchi： 1S/C24H36N6O4S/c1-5-33-20-7-8-21(34-6-2)22(18-20)35(31,32)30-15-13-29(14-16-30)24-25-19(3)17-23(26-24)28-11-9-27(4)10-12-28/h7-8,17-18H,5-6,9-16H2,1-4H3
• InChI Key： XIGCAKYCHNTNDH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OCC)OCC)(N1CCN(C2N=C(C)C=C(N=2)N2CCN(C)CC2)CC1)(=O)=O

Computed Properties

• Exact Mass: 504.25187482g/mol
• Monoisotopic Mass: 504.25187482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.7Ų

Additional information on 2-4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine

Introduction to 2-4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine and Its Significance in Modern Chemical Biology

2-4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine, with the CAS number 923258-39-3, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This intricate molecule, featuring a pyrimidine core adorned with piperazine substituents and an aromatic sulfonyl group, has garnered attention due to its potential applications in drug discovery and molecular targeting. The structural complexity of this compound not only underscores its synthetic elegance but also hints at its multifaceted biological activities, which have been the subject of extensive investigation in recent years.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, renowned for its presence in numerous biologically active molecules, including nucleoside analogs and kinase inhibitors. In 2-4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine, the pyrimidine ring is further functionalized with two piperazine groups at the 4-position and 6-position, respectively. Piperazine moieties are well-known for their ability to modulate protein-protein interactions and have been incorporated into a wide array of therapeutic agents. The introduction of these groups into the pyrimidine framework likely enhances the compound's solubility and binding affinity, making it a promising candidate for further exploration.

The sulfonyl group attached to the piperazine ring at the 2-position and 4-position is another critical feature of this compound. Sulfonyl groups are frequently employed in drug design due to their ability to improve metabolic stability and binding interactions with biological targets. In this context, the 2,5-diethoxybenzene moiety serves as a lipophilic anchor, contributing to the compound's overall pharmacokinetic profile. The presence of both ethoxy groups on the aromatic ring may fine-tune the electronic properties of the sulfonyl group, influencing its reactivity and biological activity.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological potential of complex molecules like 2-4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine. These methodologies have identified several promising avenues for further investigation. For instance, studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders. The dual piperazine moieties could serve as recognition elements for specific protein targets, allowing for precise modulation of signaling pathways.

In addition to its kinase inhibition potential, 2-4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine has shown promise in preclinical models as a modulator of neurotransmitter systems. Piperazine derivatives are known to interact with receptors such as serotonin and dopamine receptors, making them valuable candidates for treating neurological disorders. The structural features of this compound may enable it to selectively target specific receptor subtypes while minimizing off-target effects. This selectivity is crucial for developing therapeutics that are both effective and safe.

The synthesis of 2-4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl-4-methyl-6-(4-methylpiperazin-1-y)pyrimidine presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodology have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the pyrimidine core and attaching the various functional groups. These advances have not only improved yield but also allowed for greater flexibility in modifying the structure for optimization purposes.

The pharmacological evaluation of 2-4-(2,5-diethoxybenzenesulfonyl)piperazin--1-y-lidene-pyrimidine has revealed several interesting properties that warrant further investigation. In vitro studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways. Additionally, preliminary animal models suggest that it may possess anti-inflammatory effects by modulating cytokine production. These findings align with emerging research on multitargeted drug discovery strategies, where compounds like this one can simultaneously engage multiple biological pathways to achieve therapeutic efficacy.

The future development of CAS no 923258393 will likely involve interdisciplinary collaborations between synthetic chemists, biochemists, and clinicians. By leveraging cutting-edge technologies such as structure-based drug design and machine learning algorithms, researchers can accelerate the process of identifying lead compounds and optimizing their properties. The integration of experimental data with computational predictions will be essential for elucidating the mechanisms of action and predicting potential side effects.

In conclusion,CAS no 923258393 stands out as a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for exploring new therapeutic strategies across multiple disease areas. As our understanding of biological systems continues to evolve,CAS no 923258393 will undoubtedly play a pivotal role in shaping the future of chemical biology and drug discovery.